Ethyl 3-amino-3-(4-phenylpiperazino)acrylate

• IUPAC Name: ethyl (E)-3-amino-3-(4-phenylpiperazin-1-yl)prop-2-enoate
• InChI: InChI=1S/C15H21N3O2/c1-2-20-15(19)12-14(16)18-10-8-17(9-11-18)13-6-4-3-5-7-13/h3-7,12H,2,8-11,16H2,1H3/b14-12+
• InChI Key: XQRVALIJVMQPHT-WYMLVPIESA-N
• Canonical SMILES: CCOC(=O)C=C(N)N1CCN(CC1)C2=CC=CC=C2
• Isomeric SMILES: CCOC(=O)/C=C(\N)/N1CCN(CC1)C2=CC=CC=C2
• Molecular Formula: C15H21N3O2
• Molecular Weight: 275.35 g/mol
• CAS No.: 79823-34-0

Description

“Ethyl 3-amino-3-(4-phenylpiperazino)acrylate” is a chemical compound with the molecular formula C15H21N3O2. It is used in scientific research, with diverse applications including drug development and synthesis of bioactive molecules.

Molecular Structure Analysis

The molecular structure of “this compound” is represented by the formula C15H21N3O2. The molecular weight of this compound is 275.35.

Scientific Research Applications

Polymerization and Material Applications

• Ethyl α-(aminomethyl)acrylate, a related compound, has been used in polymer chemistry. It was found to be involved in a polymerization process that includes a subsequent ester–amide exchange reaction. This process affords acrylamide-bearing units and results in polymers exhibiting pH/temperature responsiveness in aqueous media, highlighting its potential for creating responsive materials (Kohsaka, Matsumoto, & Kitayama, 2015).

Supramolecular Chemistry

• Ethyl 2-cyano-3-((4-fluorophenyl)amino) acrylate, another similar compound, has been synthesized and studied for its supramolecular assembly properties. The structure of its Z isomer revealed a three-dimensional supramolecular network, governed by hydrogen bonds and π⋯π stacking interactions. This work underscores the significance of noncovalent interactions in stabilizing self-assembly processes and molecular conformations, relevant to the field of supramolecular chemistry (Matos et al., 2016).

Hydrogel Modification

• In a study on hydrogels, radiation-induced poly vinyl alcohol/acrylic acid (PVA/AAc) hydrogels were modified through condensation reaction with various amines, indicating the applicability of related compounds in modifying the properties of hydrogels for potential medical applications (Aly & El-Mohdy, 2015).

Safety and Hazards

The safety and hazards of “Ethyl 3-amino-3-(4-phenylpiperazino)acrylate” are not specifically mentioned in the available resources. It’s generally recommended to handle all laboratory chemicals with care.